molecular formula C16H37NO4S B14451245 Decyltrimethylammonium isopropyl sulphate CAS No. 78480-15-6

Decyltrimethylammonium isopropyl sulphate

Cat. No.: B14451245
CAS No.: 78480-15-6
M. Wt: 339.5 g/mol
InChI Key: FVNASDSQHZCOCN-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Decyltrimethylammonium isopropyl sulphate is a quaternary ammonium compound with the molecular formula C16H37NO4S and a molar mass of 339.53428 g/mol . It is known for its surfactant properties, making it useful in various industrial and scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of decyltrimethylammonium isopropyl sulphate typically involves the quaternization of decylamine with trimethylamine, followed by the reaction with isopropyl sulphate. The reaction conditions often require controlled temperatures and the use of solvents to facilitate the reaction .

Industrial Production Methods: Industrial production methods for this compound involve large-scale synthesis using similar reaction pathways as in laboratory settings

Properties

CAS No.

78480-15-6

Molecular Formula

C16H37NO4S

Molecular Weight

339.5 g/mol

IUPAC Name

decyl(trimethyl)azanium;propan-2-yl sulfate

InChI

InChI=1S/C13H30N.C3H8O4S/c1-5-6-7-8-9-10-11-12-13-14(2,3)4;1-3(2)7-8(4,5)6/h5-13H2,1-4H3;3H,1-2H3,(H,4,5,6)/q+1;/p-1

InChI Key

FVNASDSQHZCOCN-UHFFFAOYSA-M

Canonical SMILES

CCCCCCCCCC[N+](C)(C)C.CC(C)OS(=O)(=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.